Cas no 2441-55-6 (Tetracosanoic acid,13-oxo-, methyl ester)

Tetracosanoic acid,13-oxo-, methyl ester structure
2441-55-6 structure
Product Name:Tetracosanoic acid,13-oxo-, methyl ester
CAS No:2441-55-6
MF:C25H48O3
MW:396.646828651428
CID:260645
PubChem ID:222438
Update Time:2025-04-19

Tetracosanoic acid,13-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Tetracosanoic acid,13-oxo-, methyl ester
    • NSC-8359
    • DTXSID40947283
    • 2441-55-6
    • methyl 13-oxotetracosanoate
    • NSC8359
    • Inchi: 1S/C25H48O3/c1-3-4-5-6-7-9-12-15-18-21-24(26)22-19-16-13-10-8-11-14-17-20-23-25(27)28-2/h3-23H2,1-2H3
    • InChI Key: JDELEWMTVAEHAK-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCC)CCCCCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 396.36054
  • Monoisotopic Mass: 396.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 23
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 0.897
  • Boiling Point: 476.7°Cat760mmHg
  • Flash Point: 198.6°C
  • Refractive Index: 1.454
  • PSA: 43.37
  • LogP: 7.94050
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